Cas no 64141-89-5 (Benzamide, 2-fluoro-N-(1-methylethyl)-)

• Product Name: Benzamide, 2-fluoro-N-(1-methylethyl)-
• CAS No: 64141-89-5
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 1670309
• PubChem ID: 3468072
• Update Time: 2025-04-21

Benzamide, 2-fluoro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-fluoro-N-(1-methylethyl)-
• 2-fluoro-N-isopropylbenzamide
• doi:10.14272/XPLIUIMHBPMEQW-UHFFFAOYSA-N
• 64141-89-5
• Z31385890
• SCHEMBL3377192
• XPLIUIMHBPMEQW-UHFFFAOYSA-N
• 2-fluoro-N-propan-2-ylbenzamide
• 10.14272/XPLIUIMHBPMEQW-UHFFFAOYSA-N
• N-isopropyl-o-fluorobenzamide
• AKOS002951103

• MDL： MFCD00460300
• Inchi： 1S/C10H12FNO/c1-7(2)12-10(13)8-5-3-4-6-9(8)11/h3-7H,1-2H3,(H,12,13)
• InChI Key： XPLIUIMHBPMEQW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC(C)C)=O

Computed Properties

• Exact Mass: 181.09036
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives